- Pyrrolo[3,2-c]pyridine-4-one 2-indolinone as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Cas no 945381-62-4 (7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one)
945381-62-4 structure
Product Name:7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one
CAS No:945381-62-4
MF:C8H7FN2O
MW:166.152384996414
MDL:MFCD13193359
CID:1025631
PubChem ID:59250054
Update Time:2024-10-25
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-amino-5-fluoro-1,3-dihydro-2H-Indol-2-one
- 7-amino-5-fluoro-1,3-dihydroindol-2-one
- 7-Amino-5-fluoroindolin-2-one
- 7-amino-5-fluoro-1,3-dihydro-indol-2-one
- DIFFVSPISVQLKF-UHFFFAOYSA-N
- FCH1165678
- AB0063790
- AX8224768
- 7-amino-5-fluoro-1,3-dihydro-indole-2-one
- 5-fluoro-7-amino-1,3-dihydro-indol-2-one
- Z5381
- ST24024470
- 7-amino-5-fluoro-2,3-dihydro-1H-indol-2-one
- 7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one (ACI)
- SY105815
- SB66111
- 945381-62-4
- DTXSID90731336
- DS-2605
- CS-0150077
- SCHEMBL151642
- MFCD13193359
- AKOS016007571
- 7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one
-
- MDL： MFCD13193359
- Inchi： 1S/C8H7FN2O/c9-5-1-4-2-7(12)11-8(4)6(10)3-5/h1,3H,2,10H2,(H,11,12)
- InChI Key： DIFFVSPISVQLKF-UHFFFAOYSA-N
- SMILES： O=C1CC2C(=C(C=C(C=2)F)N)N1
Computed Properties
- Exact Mass: 166.05400
- Monoisotopic Mass: 166.05424101g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- XLogP3: 0.2
Experimental Properties
- Density: 1.414
- Boiling Point: 383.528°C at 760 mmHg
- Flash Point: 185.751°C
- Refractive Index: 1.624
- PSA: 55.12000
- LogP: 1.62170
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB439318-250 mg |
7-Amino-5-fluoroindolin-2-one, 95%; . |
945381-62-4 | 95% | 250mg |
€163.80 | 2023-06-16 | |
| abcr | AB439318-1 g |
7-Amino-5-fluoroindolin-2-one, 95%; . |
945381-62-4 | 95% | 1g |
€297.90 | 2023-06-16 | |
| Apollo Scientific | PC201382-100mg |
7-Amino-5-fluoroindolin-2-one |
945381-62-4 | 95% | 100mg |
£18.00 | 2025-02-21 | |
| Apollo Scientific | PC201382-250mg |
7-Amino-5-fluoroindolin-2-one |
945381-62-4 | 95% | 250mg |
£44.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A78610-250mg |
7-Amino-5-fluoroindolin-2-one |
945381-62-4 | 95% | 250mg |
¥109.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A78610-1g |
7-Amino-5-fluoroindolin-2-one |
945381-62-4 | 95% | 1g |
¥435.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A78610-100mg |
7-Amino-5-fluoroindolin-2-one |
945381-62-4 | 95% | 100mg |
¥52.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A78610-5g |
7-Amino-5-fluoroindolin-2-one |
945381-62-4 | 95% | 5g |
¥2171.0 | 2023-09-08 | |
| Matrix Scientific | 126705-1g |
7-Amino-5-fluoroindolin-2-one, >95% |
945381-62-4 | >95% | 1g |
$684.00 | 2021-06-27 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ST875-250mg |
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one |
945381-62-4 | 95+% | 250mg |
1269CNY | 2021-05-08 |
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid , Nitric acid Solvents: Water ; -5 °C; 1 h, rt
1.2 Reagents: Water ; cooled
1.2 Reagents: Water ; cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; rt
Reference
- Preparation of pyrrolo[3,2-c]azepine-4(1H)-one derivatives as protein kinase inhibitors, World Intellectual Property Organization, , ,
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one Raw materials
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one Preparation Products
7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
945381-62-4 (7-Amino-5-fluoro-1,3-dihydro-2H-indol-2-one) Related Products
- 71294-07-0(5,6-difluoro-2,3-dihydro-1H-indol-2-one)
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- 138343-94-9(4-Fluoroindolin-2-one)
- 1035805-54-9(5-fluoro-1,3-dihydro-3-methyl-2H-Indol-2-one)
- 1266336-48-4(5-amino-7-fluoro-1,3-dihydro-2H-Indol-2-one)
- 71294-03-6(7-fluoro-2,3-dihydro-1H-indol-2-one)
- 41192-31-8(5-fluoro-1,3-dihydro-1-methyl-2H-Indol-2-one)
- 1243250-06-7(8-Amino-6-fluoro-3,4-dihydroquinolin-2(1H)-one)
- 56341-39-0(6-fluoro-2,3-dihydro-1H-indol-2-one)
- 825655-15-0(2H-Indol-2-one, 4-amino-6-fluoro-1,3-dihydro-)
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